Cas no 52632-27-6 (Glycine-1-14C, N-[(3a,5b,7a,12a)-3,7,12-trihydroxy-24-oxocholan-24-yl]-(9CI))

Glycine-1-14C, N-[(3a,5b,7a,12a)-3,7,12-trihydroxy-24-oxocholan-24-yl]-(9CI) structure
52632-27-6 structure
Product Name:Glycine-1-14C, N-[(3a,5b,7a,12a)-3,7,12-trihydroxy-24-oxocholan-24-yl]-(9CI)
CAS No:52632-27-6
MF:C26H43NO6
MW:467.615269899368
CID:367299
PubChem ID:90473176
Update Time:2025-04-19

Glycine-1-14C, N-[(3a,5b,7a,12a)-3,7,12-trihydroxy-24-oxocholan-24-yl]-(9CI) Chemical and Physical Properties

Names and Identifiers

    • Glycine-1-14C, N-[(3a,5b,7a,12a)-3,7,12-trihydroxy-24-oxocholan-24-yl]-(9CI)
    • GLYCOCHOLIC ACID, [GLYCINE-1-14C]
    • Cholane,glycine-1-14C deriv.
    • Glycine-1-14C cholate
    • G9AY58ZC7S
    • 52632-27-6
    • UNII-G9AY58ZC7S
    • Glycocholic acid, 1-glycine, C-14
    • (14C)-Glycocholic acid
    • Glycocholic acid,[glycine-1-14c]
    • GLYCINE-1-14C, N-((3.ALPHA.,5.BETA.,7.ALPHA.,12.ALPHA.)-3,7,12-TRIHYDROXY-24-OXOCHOLAN-24-YL)
    • 14c-Glycocholic acid
    • Glycine-1-14c, N-((3alpha,5beta,7alpha,12alpha)-3,7,12-trihydroxy-24-oxocholan-24-yl)
    • Inchi: 1S/C26H43NO6/c1-14(4-7-22(31)27-13-23(32)33)17-5-6-18-24-19(12-21(30)26(17,18)3)25(2)9-8-16(28)10-15(25)11-20(24)29/h14-21,24,28-30H,4-13H2,1-3H3,(H,27,31)(H,32,33)/t14-,15+,16-,17-,18+,19+,20-,21+,24+,25+,26-/m1/s1/i23+2
    • InChI Key: RFDAIACWWDREDC-MPPWDOEBSA-N
    • SMILES: O[C@H]1C[C@@H]2[C@@]3(C)CC[C@H](C[C@H]3C[C@H]([C@H]2[C@@H]2CC[C@H]([C@H](C)CCC(NC[14C](=O)O)=O)[C@]21C)O)O

Computed Properties

  • Exact Mass: 467.31228008g/mol
  • Monoisotopic Mass: 467.31228008g/mol
  • Isotope Atom Count: 1
  • Hydrogen Bond Donor Count: 5
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 33
  • Rotatable Bond Count: 6
  • Complexity: 759
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 11
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 127Ų
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